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Compound of Interest

Compound Name: 3-Aminobiphenyl-d9

Cat. No.: B561750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

3-Aminobiphenyl-d9 (CAS No. 1020718-93-7). As a deuterated analogue of the known human

carcinogen 3-aminobiphenyl, this compound requires stringent safety protocols in a laboratory

setting. This document outlines its physical and chemical properties, toxicological data, and

detailed experimental procedures for its safe use, storage, and disposal.

Important Note on Data Extrapolation: A complete Safety Data Sheet (SDS) for 3-
Aminobiphenyl-d9 is not readily available. The safety and toxicological data presented herein

are primarily based on the comprehensive information available for its non-deuterated parent

compound, 3-Aminobiphenyl (CAS No. 2243-47-2). This approach is scientifically justified as

the substitution of hydrogen with deuterium atoms has a negligible effect on the compound's

chemical reactivity and biological activity, including its toxicological profile.

Section 1: Physical and Chemical Properties
The known physical and chemical properties of 3-Aminobiphenyl-d9 and its parent compound

are summarized below for easy reference and comparison.
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Property 3-Aminobiphenyl-d9
3-Aminobiphenyl (Non-
deuterated)

CAS Number 1020718-93-7[1] 2243-47-2

Molecular Formula C₁₂H₂D₉N[1] C₁₂H₁₁N

Molecular Weight 178.28 g/mol [1] 169.22 g/mol

Appearance Solid Solid

Purity >95% (HPLC) Not specified

Storage Temperature -20°C Room temperature

Section 2: Toxicological Data and Hazard
Classification
The toxicological profile of 3-Aminobiphenyl-d9 is inferred from its parent compound, which is

classified as a hazardous substance.

Toxicological Endpoint Data for 3-Aminobiphenyl

Acute Oral Toxicity LD50: 789.2 mg/kg (rat)

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Carcinogenicity Known human carcinogen

Globally Harmonized System (GHS) Classification
The GHS classification for 3-Aminobiphenyl provides a clear indication of its potential hazards.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects

Section 3: Experimental Protocols for Safe Handling
Given the carcinogenic nature of 3-Aminobiphenyl, all work with its deuterated form must be

conducted with the utmost care, adhering to established protocols for handling hazardous

chemicals.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory when handling 3-Aminobiphenyl-d9.

PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile,

neoprene). Double gloving is recommended.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat
A dedicated lab coat, preferably disposable,

should be worn.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used if there is a risk of inhalation or when

handling powders outside of a certified chemical

fume hood.
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Engineering Controls
Engineering controls are the primary line of defense in minimizing exposure.

Chemical Fume Hood: All manipulations of 3-Aminobiphenyl-d9, including weighing,

dissolving, and transferring, must be performed inside a certified chemical fume hood.

Designated Work Area: A specific area within the laboratory should be designated for

working with this compound. This area should be clearly marked with warning signs.

Weighing and Solution Preparation
Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered. Cover

the work surface with absorbent, plastic-backed paper.

Weighing:

Tare a clean, sealable container (e.g., a vial with a screw cap) on a balance located within

the fume hood.

Carefully transfer the required amount of 3-Aminobiphenyl-d9 into the container.

Seal the container before removing it from the balance.

Dissolving:

Add the desired solvent to the sealed container using a syringe or a pipette with a filter tip.

Gently swirl or vortex the container to dissolve the compound.

Storage
Store 3-Aminobiphenyl-d9 in a tightly sealed, clearly labeled container.

The recommended storage temperature is -20°C.

Store in a designated, secure location away from incompatible materials.

Decontamination and Waste Disposal
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Decontamination:

All surfaces and equipment that have come into contact with 3-Aminobiphenyl-d9 should

be decontaminated.

Wipe surfaces with a suitable solvent (e.g., ethanol or methanol) followed by a soap and

water solution.

Waste Disposal:

All solid waste (e.g., contaminated gloves, absorbent paper, pipette tips) should be

collected in a dedicated, labeled hazardous waste container.

Liquid waste containing 3-Aminobiphenyl-d9 should be collected in a separate, labeled

hazardous waste container.

Dispose of all waste in accordance with institutional and local regulations for carcinogenic

materials.

Section 4: Emergency Procedures
In the event of an accidental exposure or spill, immediate action is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b561750?utm_src=pdf-body
https://www.benchchem.com/product/b561750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small, it can be

cleaned up by trained personnel wearing

appropriate PPE. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in

a sealed container for hazardous waste

disposal. For large spills, contact the institution's

environmental health and safety department.

Section 5: Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key logical relationships and

workflows for handling 3-Aminobiphenyl-d9.
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Caption: A logical workflow for the safe handling of 3-Aminobiphenyl-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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